Cas no 724743-56-0 (N-(4-phenylphenyl)methanesulfonamide)

• Product Name: N-(4-phenylphenyl)methanesulfonamide
• CAS No: 724743-56-0
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• CID: 5454689
• PubChem ID: 852490
• Update Time: 2025-06-08

N-(4-phenylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1,1'-biphenyl]-4-ylmethanesulfonamide
• N-(4-phenylphenyl)methanesulfonamide

• Inchi： 1S/C13H13NO2S/c1-17(15,16)14-13-9-7-12(8-10-13)11-5-3-2-4-6-11/h2-10,14H,1H3
• InChI Key： ZSBGJIPLRFDOJE-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=C(C2=CC=CC=C2)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-(4-phenylphenyl)methanesulfonamide

N-(4-Phenylphenyl)Methanesulfonamide: A Comprehensive Overview

N-(4-Phenylphenyl)methanesulfonamide (CAS No. 724743-56-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of N-(4-Phenylphenyl)methanesulfonamide.

The molecular formula of N-(4-Phenylphenyl)methanesulfonamide is C₁₃H₁₃NO₂S, and it has a molecular weight of 243.31 g/mol. The compound consists of a methanesulfonamide group attached to a 4-phenylphenyl moiety, which imparts unique chemical and biological properties. The presence of the aromatic rings and the sulfonamide functional group makes it an attractive candidate for various chemical reactions and biological interactions.

In terms of synthesis, N-(4-Phenylphenyl)methanesulfonamide can be prepared through several methods. One common approach involves the reaction of 4-phenylaniline with methanesulfonyl chloride in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, where the aniline nitrogen attacks the electrophilic sulfur center of methanesulfonyl chloride, forming the desired product. The reaction conditions, including temperature, solvent, and stoichiometry, can be optimized to achieve high yields and purity.

The biological activities of N-(4-Phenylphenyl)methanesulfonamide have been extensively studied in recent years. One notable application is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. The mechanism of action involves binding to the active site of the enzyme, thereby blocking substrate access and reducing enzyme activity.

Moreover, N-(4-Phenylphenyl)methanesulfonamide has been investigated for its anti-inflammatory properties. Studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. This effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-κB and MAPK pathways. These findings suggest that N-(4-Phenylphenyl)methanesulfonamide could be a valuable lead compound for the development of anti-inflammatory drugs.

In addition to its enzymatic inhibition and anti-inflammatory activities, N-(4-Phenylphenyl)methanesulfonamide has also shown promise in other therapeutic areas. For example, recent studies have explored its potential as an antiviral agent against certain RNA viruses. The compound has been found to inhibit viral replication by interfering with viral entry or replication processes within host cells. This property makes it a potential candidate for further development as an antiviral drug.

The pharmacokinetic properties of N-(4-Phenylphenyl)methanesulfonamide have also been evaluated to assess its suitability for therapeutic applications. Preclinical studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and shows good bioavailability. It is metabolized primarily by hepatic enzymes such as CYP3A4 and CYP2C9, with metabolites being excreted mainly through urine and feces.

To further enhance its therapeutic potential, researchers are exploring various strategies to improve the pharmacological properties of N-(4-Phenylphenyl)methanesulfonamide. These include structural modifications to enhance potency and selectivity, as well as formulation approaches to improve solubility and stability. For instance, prodrug strategies involving esterification or amide formation have been investigated to enhance oral bioavailability and reduce metabolic degradation.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-Phenylphenyl)methanesulfonamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. Phase II trials are ongoing to assess its efficacy in specific disease indications such as cancer and inflammatory disorders.

In conclusion, N-(4-Phenylphenyl)methanesulfonamide (CAS No. 724743-56-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure confers valuable properties that make it an attractive candidate for drug development. Ongoing research continues to uncover new applications and optimize its pharmacological profile, paving the way for future clinical applications.